Cas no 178374-99-7 (4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-(phenylmethoxy)-)
178374-99-7 structure
Product Name:4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-(phenylmethoxy)-
CAS No:178374-99-7
MF:C16H13FO3
MW:272.271028280258
CID:3817089
PubChem ID:21186590
Update Time:2025-04-22
4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-(phenylmethoxy)-
- 6-Fluoro-2,3-dihydro-7-(phenylmethoxy)-4H-1-benzopyran-4-one
- 178374-99-7
- 6-fluoro-7-benzyloxychroman-4-one
- SCHEMBL7946778
- SQWZNNHYOOCVQF-UHFFFAOYSA-N
- DTXSID601185964
-
- Inchi: 1S/C16H13FO3/c17-13-8-12-14(18)6-7-19-15(12)9-16(13)20-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2
- InChI Key: SQWZNNHYOOCVQF-UHFFFAOYSA-N
- SMILES: FC1=CC2C(CCOC=2C=C1OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 272.08487243g/mol
- Monoisotopic Mass: 272.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-(phenylmethoxy)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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